Cas no 2034450-31-0 (3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide)

• Product Name: 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
• CAS No: 2034450-31-0
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5335059
• Update Time: 2025-11-07

3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide
• 3-methoxy-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide
• 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

• Inchi： 1S/C17H17N5O2/c1-24-14-4-2-3-13(11-14)17(23)21-8-10-22-9-7-20-16(22)15-12-18-5-6-19-15/h2-7,9,11-12H,8,10H2,1H3,(H,21,23)
• InChI Key： MVAQXXXPLNKECG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)NCCN1C=CN=C1C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 0.4
• Topological Polar Surface Area: 81.9

Additional information on 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

Comprehensive Overview of 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034450-31-0)

3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034450-31-0) is a novel chemical compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazine ring, an imidazole moiety, and a methoxybenzamide group, making it an intriguing subject for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

The growing demand for targeted therapies in oncology and inflammatory diseases has increased interest in compounds like 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide. Recent studies suggest that molecules containing pyrazine-imidazole hybrids may exhibit selective binding properties to specific protein targets. The presence of the methoxybenzamide group further enhances its potential as a pharmacophore in medicinal chemistry applications.

From a chemical perspective, 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide demonstrates interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight and logP values suggest favorable characteristics for drug-like molecules, meeting several criteria of Lipinski's rule of five for potential oral bioavailability.

The synthesis of 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide typically involves multi-step organic reactions, including condensation and amide coupling strategies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Analytical characterization is commonly performed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

In the context of current pharmaceutical trends, 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide aligns with the growing interest in heterocyclic compounds as privileged structures in drug design. The compound's structural features make it particularly relevant for researchers investigating protein-protein interactions and allosteric modulation of biological targets.

Market analysis indicates increasing demand for research chemicals like 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide, especially from academic institutions and pharmaceutical R&D departments. The compound's CAS number (2034450-31-0) serves as a unique identifier in chemical databases and procurement systems, facilitating its traceability in scientific literature and commercial catalogs.

Quality control standards for 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide typically require ≥95% purity as determined by analytical HPLC. Proper storage conditions involve protection from light and moisture at controlled room temperature to maintain stability. Researchers should handle the compound using standard laboratory safety protocols, although it is not classified as hazardous under current regulatory frameworks.

The potential therapeutic applications of 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide are currently under investigation in various preclinical studies. Preliminary data suggest possible activity against certain enzyme families, though detailed pharmacological profiles remain to be fully elucidated. This aligns with current trends in personalized medicine and targeted drug development.

From a commercial availability perspective, 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is typically offered by specialty chemical suppliers in milligram to gram quantities for research purposes. Pricing varies depending on purity grade and order volume, with custom synthesis options available for larger-scale requirements.

The scientific literature regarding 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide continues to expand, with recent publications exploring its potential as a scaffold for further chemical modifications. Researchers are particularly interested in creating analogs to optimize pharmacological properties while maintaining the core pyrazine-imidazole-benzamide structure.

In conclusion, 3-methoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034450-31-0) represents an important compound in contemporary medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery programs and biochemical investigations. As research progresses, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs.